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GSK9311 is a less active analog of GSK6853 and is primarily used as a negative control in studies

involving the inhibition of the BRPF1 bromodomain [1] [2] [3]. Its validated use is crucial for confirming

that the observed phenotypic effects in experiments are specifically due to BRPF1 inhibition by the active

probe and not from off-target interactions.

Storage and Handling Specifications

The following table summarizes the key storage and handling information for GSK9311:

Parameter Specification

Recommended Storage (Powder) -20°C [4] [5] [3]

Shelf Life (Powder) 3 years at -20°C [1] [5]

Appearance White to off-white solid powder [4] [2]

Purity ≥98% (HPLC) [6] [4] [2]

Solubility and Stock Solution Preparation

For experimental use, GSK9311 is typically prepared as a stock solution in DMSO. The table below outlines

the solubility data and common stock solution concentrations:
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Parameter Specification

Solubility in DMSO 10 mM to 30 mg/mL (68.57 mM) [4] [5] (Sonication is recommended [5])

Solubility in Water <1 mg/mL [4]

Common Stock
Concentration

10 mM to 50 mM in DMSO [4]

Storage of Stock
Solution

-80°C for 6 months or -20°C for 1 month [4] [3] (Aliquoting is recommended
to avoid repeated freeze-thaw cycles [7])

Protocol: Preparing a 50 mM Stock Solution

Calculate Mass: To prepare 1 mL of a 50 mM stock solution, calculate the required mass: 437.53

g/mol (MW) × 0.050 mol/L × 0.001 L = 21.88 mg.
Weigh Compound: Accurately weigh 21.88 mg of GSK9311 powder.

Dissolve: Transfer the powder to a clean vial and add 1 mL of pure DMSO.
Mix: Vortex or sonicate the mixture until the solid is completely dissolved, resulting in a clear solution.

Aliquot and Store: Divide the solution into small, single-use aliquots and store them at -80°C.

Experimental Use and In Vivo Formulation

GSK9311 is characterized by its significantly reduced potency compared to GSK6853, making it an ideal

negative control [2] [3]. The following diagram illustrates the experimental workflow from storage to

application:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.invivochem.com/gsk9311.html
https://www.targetmol.com/compound/gsk9311
https://www.targetmol.com/compound/gsk9311
https://www.invivochem.com/gsk9311.html
https://www.invivochem.com/gsk9311.html
https://www.invivochem.com/gsk9311.html
https://www.abmole.com/products/gsk9311.html
https://www.adooq.com/gsk9311.html
https://www.smolecule.com/products/s529519?utm_src=pdf-body
https://www.smolecule.com/products/s529519?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sigma/sml1984
https://www.abmole.com/products/gsk9311.html
https://www.smolecule.com/products/s529519?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


GSK9311 Powder
Storage at -20°C

Stock Solution Prep
Dissolve in DMSO, aliquot, store at -80°C

Working Solution
Dilute in assay buffer

Experimental Application
Use as negative control in BRPF1 studies

Click to download full resolution via product page

In Vivo Formulation Protocol For animal studies, GSK9311 can be formulated for administration via

intraperitoneal (IP) injection. Below is a protocol for preparing a solution in 10% DMSO + 40% PEG300 +

5% Tween-80 + 45% Saline [4]:

Prepare DMSO Stock: Take 100 µL of a 25 mg/mL DMSO stock solution.
Add PEG300: Add 400 µL of PEG300 to the DMSO stock and mix evenly.

Add Tween-80: Add 50 µL of Tween-80 to the mixture and mix evenly.
Dilute with Saline: Add 450 µL of saline (0.9% NaCl in ddH₂O) to bring the total volume to 1 mL and

mix thoroughly until the solution is clear.
The final concentration of this formulation is 2.5 mg/mL [4].

Critical Experimental Considerations

Validated Negative Control: GSK9311 exhibits 125 to 185-fold reduced potency against BRPF1

compared to GSK6853 in both cell-free and cell-based assays [2] [3]. This validates its use for
confirming the specificity of biological effects observed with GSK6853.

Potency Reference: The inhibitory activity (pIC50) of GSK9311 is 6.0 for BRPF1 and 4.3 for BRPF2
[1] [2] [8].

Use in Cell-Based Assays: When used as a negative control in cell-based assays, the
recommended concentration should generally not exceed 1 µM to minimize the risk of off-target
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effects [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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